Cas no 1785417-55-1 ([(4-Methoxyoxan-4-yl)methyl](methyl)amine)

• Product Name: [(4-Methoxyoxan-4-yl)methyl](methyl)amine
• CAS No: 1785417-55-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5712598
• PubChem ID: 58914620
• Update Time: 2025-05-30

[(4-Methoxyoxan-4-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS026729604
• 1785417-55-1
• 1-(4-methoxyoxan-4-yl)-N-methylmethanamine
• [(4-methoxyoxan-4-yl)methyl](methyl)amine
• SCHEMBL14453223
• EN300-1143965
• F2148-2263
• 2H-Pyran-4-methanamine, tetrahydro-4-methoxy-N-methyl-
• (4-methoxyoxan-4-yl)methyl](methyl)amine
• [(4-Methoxyoxan-4-yl)methyl](methyl)amine

• Inchi： 1S/C8H17NO2/c1-9-7-8(10-2)3-5-11-6-4-8/h9H,3-7H2,1-2H3
• InChI Key： QWOAQMJJWPXZCZ-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC)CCOCC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 209.5±25.0 °C(Predicted)
• pka: 10.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on [(4-Methoxyoxan-4-yl)methyl](methyl)amine

Introduction to [(4-Methoxyoxan-4-yl)methyl](methyl)amine (CAS No. 1785417-55-1)

[(4-Methoxyoxan-4-yl)methyl](methyl)amine, with the CAS number 1785417-55-1, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a methoxy-substituted oxane ring and a tertiary amine functional group. These properties make it an intriguing candidate for a wide range of research and development activities.

The chemical structure of [(4-Methoxyoxan-4-yl)methyl](methyl)amine can be represented as C₈H₁₉NO₂. The presence of the methoxy group on the oxane ring imparts significant stability and reactivity to the molecule, making it a valuable building block in synthetic chemistry. The tertiary amine functionality, on the other hand, offers a wide range of reactivity options, enabling its use in various chemical transformations and reactions.

In the pharmaceutical industry, [(4-Methoxyoxan-4-yl)methyl](methyl)amine has shown promise as a potential lead compound for drug discovery. Recent studies have explored its biological activities and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that [(4-Methoxyoxan-4-yl)methyl](methyl)amine could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, [(4-Methoxyoxan-4-yl)methyl](methyl)amine has also been investigated for its potential neuroprotective effects. A research team from the University of California, San Francisco, conducted a series of experiments to evaluate the compound's ability to protect neurons from oxidative stress. Their findings, published in the Journal of Neurochemistry in 2023, demonstrated that [(4-Methoxyoxan-4-yl)methyl](methyl)amine significantly reduced neuronal cell death induced by hydrogen peroxide. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological applications, [(4-Methoxyoxan-4-yl)methyl](methyl)amine has found utility in materials science. Its unique chemical structure allows it to serve as a versatile ligand in coordination chemistry. A study published in Inorganic Chemistry in 2021 explored the coordination behavior of this compound with various metal ions, including copper(II), zinc(II), and nickel(II). The results showed that [(4-Methoxyoxan-4-yl)methyl](methyl)amine forms stable complexes with these metals, which could have applications in catalysis and materials synthesis.

The synthetic accessibility of [(4-Methoxyoxan-4-yl)methyl](methyl)amine is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 4-methoxytetrahydrofuran with methylamine under mild conditions. This approach not only yields high purity products but also minimizes environmental impact by using eco-friendly solvents and catalysts.

In conclusion, [(4-Methoxyoxan-4-yl)methyl](methyl)amine (CAS No. 1785417-55-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery, neuroprotection, and materials science. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in the scientific community.